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Compound of Interest

Compound Name: Cedrene

CAS No.: 19069-48-8

Cat. No.: B097730 Get Quote

Executive Summary & Core Directive
The "Hidden" Hazard: While Cedrene (ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

-cedrene, CAS: 469-61-4) is a natural sesquiterpene often perceived as "low risk" compared to
volatile solvents, it presents a critical environmental hazard. Cedrene is classified as Very Toxic
to Aquatic Life with Long-Lasting Effects (H410).[1][2][3][4][5]

Core Directive: Under no circumstances should Cedrene or Cedrene-contaminated rinsate be

discharged into sanitary sewer systems. All disposal must follow a strict Non-Halogenated

Organic Waste stream protocol, prioritizing incineration to prevent environmental release.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate characterization. Cedrene is combustible but not highly

flammable (High Flash Point), yet its lipophilic nature makes it a severe aspiration hazard and a

persistent marine pollutant.

Table 1: Physicochemical Properties & Regulatory Hazards
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Property Specification Operational Implication

CAS Number 469-61-4 Use for waste manifesting.

Flash Point ~104°C (220°F)

Combustible (Class IIIB). Not

RCRA Ignitable (D001) unless

mixed with solvents <60°C FP.

Boiling Point 261–262°C

Low volatility; spill residues

persist and require active

cleanup.

Density 0.93 g/mL

Floats on water; difficult to

separate from aqueous waste

streams.

Solubility Insoluble in water Strictly No Drain Disposal.

GHS Codes

H304: Aspiration HazardH410:

Very Toxic to Aquatic LifeH315:

Skin Irritation

Requires nitrile gloves and eye

protection.

Routine Disposal Workflow
The following protocol ensures compliance with environmental regulations (EPA/RCRA in the

US, REACH in EU).

3.1 Waste Segregation Strategy
Cedrene must be segregated into Non-Halogenated Organic waste streams.

Compatibility: Compatible with acetone, methanol, and ethanol waste.

Incompatibility: Do NOT mix with strong oxidizers (e.g., concentrated nitric acid,

perchlorates) or halogenated solvents (unless the entire stream is destined for high-temp

incineration).

3.2 Containerization & Labeling[6]
Container: Use Amber Glass or High-Density Polyethylene (HDPE) containers.
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Labeling: The label must explicitly state:

"Non-Halogenated Organic Waste"

Constituents: "Cedrene" (approx.[1][3][4][7][8][9] %)

Hazard Tag: "Marine Pollutant" or "Toxic to Aquatic Life"

3.3 Visual Workflow: Waste Segregation Logic
This decision tree guides researchers in selecting the correct waste stream based on mixtures.

Cedrene Waste Generated

Is it mixed with other solvents?

Does mixture contain
Halogenated Solvents?

(DCM, Chloroform)

Yes

Stream C: Non-RCRA Regulated
Combustible Organic Waste

(Tag: Marine Pollutant)

No (Pure Cedrene)

Is Flash Point < 60°C?
(Mixed with Acetone/Ethanol)

No

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Yes

Stream B: RCRA Ignitable (D001)
Non-Halogenated Waste

Yes No
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Click to download full resolution via product page

Caption: Figure 1. Decision tree for segregating Cedrene waste based on co-contaminants.

Pure Cedrene defaults to Stream C but is often combined with Stream B in smaller labs.

Emergency Spill Response Protocol
Because Cedrene has a high boiling point, spilled material will not evaporate. It presents a slip

hazard and a persistent contamination risk.[2][5][7][8]

4.1 Immediate Actions
Alert: Notify nearby personnel.

PPE: Don Nitrile gloves and safety goggles. (Respiratory protection is rarely needed due to

low vapor pressure, unless aerosolized).

Contain: Dike the spill with absorbent pads to prevent it from reaching floor drains.

4.2 Cleanup Procedure
Absorb: Use vermiculite, sand, or commercial organic spill pads.

Clean: Scrub the area with a detergent solution (soap and water) to emulsify the oily residue.

Disposal: Place all saturated absorbents into a sealable bag or container. Label as "Debris

contaminated with Cedrene - Aquatic Toxin."

4.3 Visual Workflow: Spill Response

Spill Detected 1. Don PPE
(Nitrile Gloves, Goggles)

2. Containment
(Block Drains)

3. Absorption
(Vermiculite/Pads)

4. Decontamination
(Detergent Scrub)

5. Disposal
(Solid Waste Bin)

Click to download full resolution via product page

Caption: Figure 2.[1][4][10] Step-by-step spill response protocol ensuring containment of

aquatic toxins.

Scientific Rationale & Compliance (E-E-A-T)
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Why "No Drain" Disposal? The prohibition of drain disposal is not merely bureaucratic; it is

based on the Octanol-Water Partition Coefficient (

). Cedrene is highly lipophilic. If it enters a water treatment facility, it does not dissolve but
rather adsorbs to organic sludge or passes through to waterways, where it bioaccumulates in
aquatic organisms (GHS H410).

Regulatory Context (RCRA): While pure Cedrene is not a P-listed or U-listed waste and does

not meet the definition of Ignitability (Flash Point > 60°C), it is regulated under the "General

Duty Clause" regarding environmental release. Most institutions categorize it as "Non-

Regulated Chemical Waste" that must be incinerated via a hazardous waste vendor to prevent

environmental liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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